Cas no 942919-26-8 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrrolo[2,3-B]pyridine)

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrrolo[2,3-B]pyridine structure
942919-26-8 structure
Product Name:4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrrolo[2,3-B]pyridine
CAS No:942919-26-8
MF:C13H17BN2O2
MW:244.097283124924
MDL:MFCD11616360
CID:802486
PubChem ID:49758871
Update Time:2024-10-25

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrrolo[2,3-B]pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • 1H-PYRROLO[2,3-B]PYRIDINE, 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • 1H-Pyrrolo[2,3-B]pyridine-4-boronic acid pinacol ester
    • 7-Azaindole-4-boronic acid pinacol ester
    • 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • OYFHAWAVFVJOBN-UHFFFAOYSA-N
    • KSC496G1B
    • BCP15202
    • PB23888
    • VP1
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (ACI)
    • EN300-97744
    • Z1317588769
    • SY029281
    • 1H-Pyrrolo[2,3-B]pyridine-4-boronicacidpinacolester
    • DTXSID60677974
    • J-513441
    • MFCD11616360
    • AKOS015949524
    • 942919-26-8
    • CS-B0489
    • SCHEMBL614171
    • DS-16985
    • (1H-PYRROLO[2,3-B]PYRIDIN-4-YL)BORONIC ACID PINACOL ESTER
    • 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxa borolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrrolo[2,3-B]pyridine
    • MDL： MFCD11616360
    • Inchi： 1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)10-6-8-16-11-9(10)5-7-15-11/h5-8H,1-4H3,(H,15,16)
    • InChI Key： OYFHAWAVFVJOBN-UHFFFAOYSA-N
    • SMILES： N1C2=C(C=CN2)C(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

  • Exact Mass: 244.13800
  • Monoisotopic Mass: 244.138
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.1

Experimental Properties

  • Density: 1.15
  • Boiling Point: 405.7℃ at 760 mmHg
  • Flash Point: 199℃
  • Refractive Index: 1.563
  • PSA: 47.14000
  • LogP: 1.86210

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrrolo[2,3-B]pyridine Security Information

  • Hazard Category Code： 25
  • Safety Instruction： 45-24/25
  • Hazardous Material Identification： T

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrrolo[2,3-B]pyridine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrrolo[2,3-B]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM109147-1g
4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 942919-26-8 95%+
1g
 $83 2021-08-06
Chemenu
CM109147-5g
4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 942919-26-8 95%+
5g
 $330 2021-08-06
Chemenu
CM109147-10g
4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 942919-26-8 95%+
10g
 $559 2021-08-06
Chemenu
CM109147-25g
4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 942919-26-8 95%+
25g
 $1238 2021-08-06
Ambeed
A125592-100mg
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 942919-26-8 98%
100mg
 $17.00 2021-07-07
Ambeed
A125592-250mg
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 942919-26-8 98%
250mg
 $18.0 2025-04-15
Ambeed
A125592-1g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 942919-26-8 98%
1g
 $25.0 2025-04-15
Ambeed
A125592-5g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 942919-26-8 98%
5g
 $102.0 2025-04-15
Ambeed
A125592-10g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 942919-26-8 98%
10g
 $203.0 2025-04-15
Ambeed
A125592-25g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
 942919-26-8 98%
25g
 $503.0 2025-04-15

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrrolo[2,3-B]pyridine Production Method

Production Method 1

55052-28-3 55052-28-3
73183-34-3 73183-34-3
942919-26-8 942919-26-8
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium ,  2-(Dicyclohexylphosphino)biphenyl Solvents: 1,2-Dimethoxyethane ;  5 h, 90 °C
Reference
Preparation of thienopyrimidine as CDC7 kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

55052-28-3 55052-28-3
73183-34-3 73183-34-3
942919-26-8 942919-26-8
Reaction Conditions
1.1 Reagents: Potassium acetate ,  2-(Dicyclohexylphosphino)biphenyl Catalysts: Tris(dibenzylideneacetone)dipalladium Solvents: 1,4-Dioxane ;  3 h, reflux
Reference
Oxazoles and related compounds as FLT3 kinase inhibitors and their preparation and use in the treatment of autoimmune disease
, World Intellectual Property Organization, , ,

Production Method 3

55052-28-3 55052-28-3
73183-34-3 73183-34-3
942919-26-8 942919-26-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Palladium diacetate ,  2-(Dicyclohexylphosphino)biphenyl Solvents: 1,4-Dioxane ;  5 h, 100 °C; 100 °C → rt
Reference
Preparation of heteroarylmorpholinyltriazine derivatives for use as kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 4

73183-34-3 73183-34-3
348640-06-2 348640-06-2
942919-26-8 942919-26-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  3 h, 90 °C
Reference
Preparation of isoquinolines as inhibitors of HPK1 useful for treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 5

73183-34-3 73183-34-3
348640-06-2 348640-06-2
942919-26-8 942919-26-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Isopropyl acetate ;  22 h, 85 - 90 °C
Reference
Processes and intermediates for the preparation of a nonracemic sulfimidoylpyrimidinyl pyrrolopyridine
, World Intellectual Property Organization, , ,

Production Method 6

73183-34-3 73183-34-3
348640-06-2 348640-06-2
942919-26-8 942919-26-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  25 °C → 95 °C; 12 h, 95 °C
Reference
Development and Scale-up of a Route to ATR Inhibitor AZD6738
Goundry, William R. F. ; Dai, Kuangchu; Gonzalez, Miguel; Legg, Daniel; OKearney-McMullan, Anne; et al, Organic Process Research & Development, 2019, 23(7), 1333-1342

Production Method 7

73183-34-3 73183-34-3
348640-06-2 348640-06-2
942919-26-8 942919-26-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ;  18 h, 90 °C
Reference
Discovery of GSK1070916, a Potent and Selective Inhibitor of Aurora B/C Kinase
Adams, Nicholas D.; Adams, Jerry L.; Burgess, Joelle L.; Chaudhari, Amita M.; Copeland, Robert A.; et al, Journal of Medicinal Chemistry, 2010, 53(10), 3973-4001

Production Method 8

55052-28-3 55052-28-3
73183-34-3 73183-34-3
942919-26-8 942919-26-8
Reaction Conditions
1.1 Reagents: Potassium acetate ,  2-(Dicyclohexylphosphino)biphenyl Catalysts: Tris(dibenzylideneacetone)dipalladium Solvents: 1,4-Dioxane ;  3 h, reflux
Reference
Oxazoles and related compounds as tyrosine kinase inhibitors and their preparation and use in the treatment of kinase-mediated diseases
, World Intellectual Property Organization, , ,

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrrolo[2,3-B]pyridine Raw materials

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrrolo[2,3-B]pyridine Preparation Products

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrrolo[2,3-B]pyridine Related Literature

942919-26-8 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrrolo[2,3-B]pyridine) Related Products

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司